Cas no 20041-66-1 (4,7(3H,8H)-Pteridinedione,2-amino-6-(hydroxymethyl)-8-methyl-)

• Product Name: 4,7(3H,8H)-Pteridinedione,2-amino-6-(hydroxymethyl)-8-methyl-
• CAS No: 20041-66-1
• MF: C₈H₉N₅O₃
• MW: 223.188760519028
• CID: 287518
• PubChem ID: 135566048
• Update Time: 2025-04-19

4,7(3H,8H)-Pteridinedione,2-amino-6-(hydroxymethyl)-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7(3H,8H)-Pteridinedione,2-amino-6-(hydroxymethyl)-8-methyl-
• 4,7(1H,8H)-Pteridinedione,2-amino-6-(hydroxymethyl)-8-methyl- (8CI,9CI)
• Asperopterin B
• 20041-66-1
• UNII-AH6NWT26CT
• 4,7(3H,8H)-Pteridinedione, 2-amino-6-(hydroxymethyl)-8-methyl-
• Asperopterin-b
• 2-amino-6-(hydroxymethyl)-8-methyl-4,7(3h,8h)-pteridinedione
• 2-Amino-6-(hydroxymethyl)-8-methyl-1H-pteridine-4,7-dione
• 4,7(1H,8H)-Pteridinedione, 2-amino-6-(hydroxymethyl)-8-methyl-
• AH6NWT26CT

• Inchi： 1S/C8H9N5O3/c1-13-5-4(6(15)12-8(9)11-5)10-3(2-14)7(13)16/h14H,2H2,1H3,(H3,9,11,12,15)
• InChI Key： JEEFWMUINIMFQO-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=NC2C(NC(N)=NC=2N1C)=O

Computed Properties

• Exact Mass: 223.07067
• Monoisotopic Mass: 223.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.38